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Compound Name: Pinen

Cat. No.: B15942453

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling pinene, a flammable liquid with specific health hazards. Following

these procedures will help minimize risks and ensure responsible disposal.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are the first line of

defense against the potential hazards of pinene. Pinene is a flammable liquid and vapor that

can cause skin and serious eye irritation, and may trigger an allergic skin reaction.[1][2][3]

Ingestion and subsequent entry into the airways can be fatal.[2][3][4] It is also highly toxic to

aquatic life.[2][3]

Below is a summary of recommended PPE for handling pinene in various laboratory settings.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Small-scale

laboratory use

(e.g., preparing

solutions,

analytical

standards)

Safety glasses

with side shields

or chemical

splash goggles.

[2]

Nitrile rubber

(NBR) gloves

with a minimum

thickness of

>0.11 mm.

Breakthrough

time is

approximately

>30 minutes.[2]

Standard

laboratory coat.

Not generally

required if work

is performed in a

well-ventilated

area or a

chemical fume

hood.

Medium- to

large-scale

handling (e.g.,

pilot plant

operations, bulk

transfers)

Chemical splash

goggles and a

face shield.[5]

Heavy-duty nitrile

or butyl rubber

gloves. Check

manufacturer's

specifications for

chemical

resistance.

Chemical-

resistant apron

or coveralls over

a lab coat.[6][7]

A full-face

respirator with

multi-purpose

combination (US)

or type ABEK

(EN 14387)

respirator

cartridges may

be necessary if

ventilation is

inadequate or

there is a risk of

aerosol

formation.[5]

Spill cleanup

Chemical splash

goggles and a

face shield.[5]

Chemical-

resistant gloves

(nitrile or butyl

rubber).

Chemical-

resistant suit or

coveralls.[5][7]

Air-purifying

respirator with

organic vapor

cartridges or a

self-contained

breathing

apparatus

(SCBA) for large

spills.[5]
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Experimental Protocols
Safe Handling and Storage Protocol:

Ventilation: Always handle pinene in a well-ventilated area. For all but the smallest

quantities, a chemical fume hood is recommended to prevent the formation of aerosols.[1]

Ignition Sources: Pinene is highly flammable. Keep it away from heat, sparks, open flames,

and hot surfaces.[1][2][4] Do not smoke in areas where pinene is handled or stored.[1][8]

Electrostatic Charges: Take precautionary measures against static discharge.[3] Use

grounded and bonded containers and receiving equipment during transfers.[4]

Storage: Store in a cool, dry, and well-ventilated location in a tightly sealed container.[1][2][8]

The recommended storage temperature is 4°C.[2] Protect from sunlight.[2]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[9]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[4]

Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[10]

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[10]

Containment: For small spills, absorb the liquid with an inert material such as sand,

diatomite, acid binders, universal binders, or sawdust.[1][8] For larger spills, dike the area to

prevent spreading.[4]

Collection: Place the absorbed material into a suitable, labeled container for hazardous

waste disposal.[1][8]

Decontamination: Clean the spill area thoroughly with soap and water.[3]

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water.[3][4] If skin irritation or a rash occurs, get medical advice.[4][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[3]

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[2][4]

Pinene Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

pinene in a laboratory setting.
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Pinene Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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